Cas no 799283-97-9 (4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole)

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole structure

799283-97-9 structure

Product Name:4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole

CAS No:799283-97-9

MF:C₁₁H₉N₃O

MW:199.208661794662

MDL:MFCD02681922

CID:561993

PubChem ID:7164551

Update Time:2025-04-19

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,4-isocyanato-5-methyl-1-phenyl-
- 4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole
- 4-isocyanato-5-methyl-1-phenylpyrazole
- 5-methyl-1-phenylpyrazol-4-isocyanate
- J-515591
- SCHEMBL3059609
- MFCD02681922
- PS-10266
- 4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole, AldrichCPR
- 799283-97-9
- AKOS006223173
- ZGB28397
- DTXSID40428168
- MDL： MFCD02681922
- Inchi： 1S/C11H9N3O/c1-9-11(12-8-15)7-13-14(9)10-5-3-2-4-6-10/h2-7H,1H3
- InChI Key： IIFVDOYRTLEGHQ-UHFFFAOYSA-N
- SMILES： O=C=NC1C=NN(C2C=CC=CC=2)C=1C

Computed Properties

Exact Mass: 199.07500
Monoisotopic Mass: 199.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 47.2Å²

Experimental Properties

Density: 1.17
Melting Point: 56-60
Boiling Point: 314.4°C at 760 mmHg
Flash Point: 143.9°C
Refractive Index: 1.612
PSA: 47.25000
LogP: 2.14800
Sensitiveness: Moisture Sensitive/Lachrymatory

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Security Information

Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
Hazard Category Code： 22
Hazardous Material Identification：

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR6719-250mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole	799283-97-9	97%	250mg	£96.00	2025-02-20
abcr	AB224397-250 mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95%	799283-97-9		250 mg	€94.90	2023-07-20
abcr	AB224397-1 g	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95%	799283-97-9		1 g	€270.80	2023-07-20
TRC	I779528-50mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole	799283-97-9		50mg	$ 50.00	2022-06-04
TRC	I779528-100mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole	799283-97-9		100mg	$ 70.00	2022-06-04
TRC	I779528-500mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole	799283-97-9		500mg	$ 295.00	2022-06-04
abcr	AB224397-250mg	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95%	799283-97-9		250mg	€94.90	2023-09-13
abcr	AB224397-1g	4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole, 95%; .	799283-97-9	95%	1g	€283.00	2025-04-16
A2B Chem LLC	AC38928-250mg	4-Isocyanato-5-methyl-1-phenyl-1h-pyrazole	799283-97-9	97%	250mg	$120.00	2024-04-19
1PlusChem	1P0054Z4-250mg	1H-Pyrazole,4-isocyanato-5-methyl-1-phenyl-	799283-97-9	97%	250mg	$150.00	2025-02-21

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Cas no 799283-97-9 (4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole)

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Security Information

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Pricemore >>

4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Related Literature

Related Categories

799283-97-9 (4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole) Related Products